Cas no 141-22-0 (Ricinoleic acid)
Ricinoleic acid is a monounsaturated fatty acid primarily derived from castor oil, characterized by its hydroxyl group at the 12th carbon position. This unique structure imparts distinctive chemical properties, including high reactivity and solubility in polar solvents. It serves as a versatile intermediate in the synthesis of specialty chemicals, such as sebacic acid, esters, and surfactants. Ricinoleic acid exhibits excellent lubricity, making it valuable in industrial applications like biodegradable lubricants and coatings. Its hydroxyl functionality also enables use in polymer modification and personal care formulations, where it acts as an emollient or viscosity modifier. The compound's renewable origin aligns with sustainable chemistry initiatives.

Ricinoleic acid structure
Product name:Ricinoleic acid
Ricinoleic acid Chemical and Physical Properties
Names and Identifiers
-
- (R,Z)-12-Hydroxyoctadec-9-enoic acid
- 12-HYDROXY-9-OCTADECENOIC ACID
- (+)-12-HYDROXYOLEIC ACID
- 12-HYDROXYOLEIC ACID
- DELTA 9 CIS 12 HYDROXY OCTADECENOIC ACID
- [R]-12-HYDROXY-CIS-9-OCTADECANOIC ACID
- [R]-12-HYDROXY-CIS-9-OCTADECENOIC ACID
- RICINOLIC ACID
- (9Z)-12-Hydroxy-9-octadecenoic acid
- (r-(z))-9-octadecenoicaci
- [r-(z)]-12-hydroxy-9-octadecenoicacid
- [theta-(z)]-9-octadecenoicaci
- 12-hydroxy-,[R-(Z)]-9-Octadecenoicacid
- 12-Hydroxy-cis-9-octadecenoic acid
- 12-hydroxy-oleicaci
- 9-Octadecenoic acid, 12-hydroxy-, [R-(Z)]-
- 9-Octadecenoic acid,12-hydroxy-,(Z)-
- 9-octadecenoicacid,12-hydroxy-(cis)
- 9-octadecenoicacid,12-hydroxy-,[R]-
- RICINOLEIC ACID
- RICINOLEIC ACID(RG)
- (9Z,12R)-12-hydroxy-9-octadecenoic acid
- (9Z,12R)-12-hydroxyoctadec-9-enoic acid
- 12-hydroxy-9 octadecenoic acid
- Cenwax C
- cis-(R)-12-hydroxyoctadec-9-enoic acid
- CS 80
- Edenor Ri 90
- H 1657
- P-10 acid
- ricinicacid
- RICOLEICACID
- Rosolic acid
- toroilacid
- Ricinelaidic acid
- (r-(z))-9-octadecenoic acid
- theta-(z)]-9-octadecenoic acid
- NSC 281242
- Nouracid CS 80
- castoroilacid
- 9-octadecenoic acid, 12-hydroxy-(cis)
- Ricinic acid
- P -10 acid
- 12-hydroxyoctadec-9-enoic acid
- 7431-95-0
- MEGxp0_002003
- RICINELAIDIC ACID FREE ACID
- SB44559
- FT-0607233
- DTXSID20859274
- 9-Octadecenoic acid, 12-hydroxy-, (9Z,12R)-
- FT-0774278
- 82188-83-8
- 12-hydroxyl-9-octadecenoic acid
- ACon1_000440
- NS00126227
- WLN: QY6&2U8VO &-NA-
- Ricinoleic acid, sodium salt
- (Z,R)-12-hydroxyoctadec-9-enoic acid
- 12-OH 9c-18:1
- Ricinolsaeure
- 9-Octadecenoic acid, 12-hydroxy-, monosodium salt, [R-(Z)]-
- (cis,R)-12-hydroxyoctadec-9-enoic acid
- Sodium ricinate
- Ricinoleic acid, monosodium salt, (+)-
- Sodium ricinoleate
- R0027
- KD8T3W6VZX
- Kyselina ricinolova [Czech]
- NCGC00161336-02
- RICINOLEIC ACID [MI]
- Riconoleic acid
- 9-Octadecenoic acid, 12-hydroxy-, (R-(Z))-
- Tox21_301098
- 9-Octadecenoic acid, 12-hydroxy-, (theta-(Z))-
- NCGC00181322-01
- UNII-I2D0F69854
- AS-65782
- 9-Octadecenoic acid, 12-hydroxy-, (cis)-
- DTXCID8021567
- Oleic acid, 12-hydroxy-
- HY-N6070A
- VESPULA PENSYLVANICA B708568K062
- ricinoleic-acid
- RICINOLEIC ACID [MART.]
- (9Z)-12-Hydroxy-9-octadecenoic acid #
- NCGC00181089-01
- Flexricin 100 (Salt/Mix)
- 12-hydroxy-9-octadecenic acid
- NCGC00161336-03
- CS-0204122
- W-108189
- 9-Octadecenoicacid,12-hydroxy-
- D-12-Hydroxyoleic acid
- cis-12-hydroxyoctadec-9-enoic acid
- 12-Hydroxy-9(Z)-octadecenoic acid
- Tox21_113406
- HY-N6070
- I2D0F69854
- C08365
- MFCD00084840
- Kyselina ricinolova
- NCGC00254998-01
- UNII-KD8T3W6VZX
- Ricinoleic acid, tech grade
- HSDB 5634
- RICINOLEIC ACID (MART.)
- CHEBI:28592
- 12-D-Hydroxy-9-cis-octadecenoic acid
- F82175
- 12R-Hydroxy-9-cis-octadecenoic Acid
- Acide ricinoleique [French]
- Kyselina 12-hydroxy-9-oktadecenova
- BML2-F10
- (9Z,12R)-12-Hydroxy-9-octadecensaeure
- AI3-17956
- AKOS016005826
- Ricinoleic acid (purity inverted exclamation markY99%)
- RICINOLEIC ACID [VANDF]
- NS00009663
- l'acide ricinoleique
- 9-Octadecenoic acid, 12-hydroxy-, (Z)-
- Acide ricinoleique
- Kyselina 12-hydroxy-9-oktadecenova [Czech]
- CS-0032307
- Ricinoleic acid, Vetec(TM) reagent grade, 80%
- NSC-281242
- DTXSID0041567
- l'Acide ricinoleique [French]
- BRD-K33682646-001-02-7
- 9-Octadecenoic acid, 12-hydroxy-
- CAS-141-22-0
- A885691
- RICINOLEIC ACID [WHO-DD]
- 12-Hydroxyoctadeca-9-enoic acid
- (R-(Z))-12-Hydroxy-9-octadecenoic acid
- DB02955
- Ricinoleic acid, >=99%
- 141-22-0
- EINECS 205-470-2
- RICINOLEIC ACID [HSDB]
- 12R-hydroxy-9Z-octadecenoic acid
- CHEMBL3186422
- InChI=1/C18H34O3/c1-2-3-4-11-14-17(19)15-12-9-7-5-6-8-10-13-16-18(20)21/h9,12,17,19H,2-8,10-11,13-16H2,1H3,(H,20,21)/b12-9-/t17-/m1/s
- (R)-12-Hydroxy-cis-9-octadecenoic acid
- Ricinoleic acid, analytical standard
- (Z,12R)-12-hydroxyoctadec-9-enoic acid
- EN300-21584706
- Q424484
- LMFA02000184
- SCHEMBL18144
- Ricinolic Acid (50% w/w Ethanol)
- NCGC00161336-01
- (9Z)-(12R)-Hydroxyoctadecenoic acid
- Ricinolic Acid (~80%)
- Ricinoleic acid
-
- MDL: MFCD00084840
- Inchi: 1S/C18H34O3/c1-2-3-4-11-14-17(19)15-12-9-7-5-6-8-10-13-16-18(20)21/h9,12,17,19H,2-8,10-11,13-16H2,1H3,(H,20,21)/b12-9-/t17-/m1/s1
- InChI Key: WBHHMMIMDMUBKC-QJWNTBNXSA-N
- SMILES: CCCCCC[C@@H](O)C/C=C\CCCCCCCC(O)=O
Computed Properties
- Exact Mass: 298.250795g/mol
- Surface Charge: 0
- XLogP3: 5.7
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 15
- Monoisotopic Mass: 298.250795g/mol
- Monoisotopic Mass: 298.250795g/mol
- Topological Polar Surface Area: 57.5Ų
- Heavy Atom Count: 21
- Complexity: 261
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- Surface Charge: 0
Experimental Properties
- Viscosity: 400 cSt at 25 °C
- Dissociation Constants: pKa = 4.74 (est)
- Color/Form: Clear amber liquid
- Density: 0.940 g/mL at 20 °C(lit.)
- Melting Point: 22.5-24.5 ºC
- Boiling Point: 416.4°C at 760 mmHg
- Flash Point: Fahrenheit: 435.2 ° f
Celsius: 224 ° c - Refractive Index: n20/D 1.469-1.473
- Solubility: Almost insoluble (0.03 g/l) (25 º C),
- PSA: 57.53000
- LogP: 5.07930
- Optical Activity: [α]/D 6.5±1.5°, c = 2 in acetone
- Merck: 8211
- Specific Rotation: D22 +6.67°; D26 +7.15° (c = 5 in acetone)
- Solubility: Soluble in ethanol, acetone, ether, chloroform
Ricinoleic acid Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H315,H319,H335
- Warning Statement: P261,P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: S26-S36
- RTECS:VJ3150000
-
Hazardous Material Identification:
- Storage Condition:0-10°C
- Risk Phrases:R36/37/38
Ricinoleic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | R495595-100mg |
Ricinolic Acid (50% w/w Ethanol) |
141-22-0 | 100mg |
$ 57.00 | 2023-09-06 | ||
TRC | R495595-500mg |
Ricinolic Acid (50% w/w Ethanol) |
141-22-0 | 500mg |
$ 173.00 | 2023-09-06 | ||
WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci66622-5g |
Ricinoleic Acid |
141-22-0 | 98% | 5g |
¥5960.00 | 2023-09-08 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-NF377-500ml |
Ricinoleic acid |
141-22-0 | 97% | 500ml |
¥90.3 | 2023-09-01 | |
SHENG KE LU SI SHENG WU JI SHU | sc-205489A-1g |
Ricinoleic Acid, |
141-22-0 | ≥95% | 1g |
¥1617.00 | 2023-09-05 | |
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | R110071-1g |
Ricinoleic acid |
141-22-0 | ,99% | 1g |
¥4919.90 | 2023-09-01 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R50381-0.1ml |
(R,Z)-12-Hydroxyoctadec-9-enoic acid |
141-22-0 | 0.1ml |
¥1198.0 | 2021-09-08 | ||
TRC | R495590-500mg |
Ricinolic Acid |
141-22-0 | 500mg |
$ 165.00 | 2022-06-03 | ||
TRC | R495590-1g |
Ricinolic Acid |
141-22-0 | 1g |
$ 305.00 | 2022-06-03 | ||
WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci66622-500mg |
Ricinoleic Acid |
141-22-0 | 98% | 500mg |
¥1355.00 | 2023-09-08 |
Ricinoleic acid Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
(CAS:141-22-0)Ricinoleic Acid, ≥ 80.0%
Order Number:LE17201
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:15
Price ($):discuss personally
Ricinoleic acid Related Literature
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Xiao-Fei Li,Lingling Liu,Qing Yan,Qin-Kun Li,Yunxiang Wang,Mingsen Deng,Qi Qiu Phys. Chem. Chem. Phys., 2017,19, 2674-2678
-
Taku Shoji,Shuhei Sugiyama,Takanori Araki,Akira Ohta,Ryuta Sekiguchi,Shunji Ito,Shigeki Mori,Tetsuo Okujima,Masafumi Yasunami Org. Biomol. Chem., 2017,15, 3917-3923
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Megan H. J. Oh,Darcy J. Gentleman,Gregory D. Scholes Phys. Chem. Chem. Phys., 2006,8, 5079-5085
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M. J. Sánchez-Miranda,B. Bonilla-Capilla,E. Sarmiento-Gómez,E. Lázaro-Lázaro,A. Ramírez-Saito,M. Medina-Noyola,J. L. Arauz-Lara Soft Matter, 2015,11, 655-658
Related Categories
- Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
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- Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:141-22-0)RICINOLEIC ACID

Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:141-22-0)Ricinoleic acid

Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry